Cas no 1196053-06-1 (tert-butyl N-[trans-2-(4-hydroxyphenyl)cyclopropyl]carbamate)
![tert-butyl N-[trans-2-(4-hydroxyphenyl)cyclopropyl]carbamate structure](https://www.kuujia.com/scimg/cas/1196053-06-1x300.png)
1196053-06-1 structure
Product Name:tert-butyl N-[trans-2-(4-hydroxyphenyl)cyclopropyl]carbamate
CAS No:1196053-06-1
Molecular Formula:C14H19NO3
Molecular Weight:249.305564165115
MDL:MFCD29918578
CID:4562649
PubChem ID:86672576
tert-butyl N-[trans-2-(4-hydroxyphenyl)cyclopropyl]carbamate Properties
Names and Identifiers
-
- tert-Butyl N-[(1R,2S)-rel-2-(4-hydroxyphenyl)cyclopropyl]carbamate
- TERT-BUTYL N-[(1R,2S)-2-(4-HYDROXYPHENYL)CYCLOPROPYL]CARBAMATE
- tert-Butyl ((1R,2S)-2-(4-hydroxyphenyl)cyclopropyl)carbamate
- Carbamic acid, N-[(1R,2S)-2-(4-hydroxyphenyl)cyclopropyl]-, 1,1-dimethylethyl ester, rel-
- AMY35573
- trans-Boc-amino-2-(4-hydroxyphenyl)cyclopropane
- tert-butyl (trans)-2-(4-hydroxyphenyl)cyclopropylcarbamate
- tert-butyl(trans)-2-(4-hydr
- tert-butyl N-[trans-2-(4-hydroxyphenyl)cyclopropyl]carbamate
- CS-0048039
- tert-butyl ((trans)-2-(4-hydroxyphenyl)cyclopropyl)carbamate
- WXB05306
- tert-butyl(trans)-2-(4-hydroxyphenyl)cyclopropylcarbamate
- AKOS027253859
- tert-butyl-(trans)-2-(4-hydroxyphenyl)cyclopropylcarbamate
- P14851
- AS-52818
- UHGRVKQMNJTTRU-NWDGAFQWSA-N
- 1196053-06-1
- TRANS-4-(2-BOC-AMINOCYCLOPROPYL)PHENOL
- tert-Butyl((1R,2S)-2-(4-hydroxyphenyl)cyclopropyl)carbamate
- SCHEMBL17718439
- MFCD29918578
- P15730
-
- MDL: MFCD29918578
- InChIKey: UHGRVKQMNJTTRU-NWDGAFQWSA-N
- Inchi: 1S/C14H19NO3/c1-14(2,3)18-13(17)15-12-8-11(12)9-4-6-10(16)7-5-9/h4-7,11-12,16H,8H2,1-3H3,(H,15,17)/t11-,12+/m0/s1
- SMILES: O(C(C)(C)C)C(N[C@@H]1C[C@H]1C1C=CC(=CC=1)O)=O
Computed Properties
- Exact Mass: 249.13649347 g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 4
- Monoisotopic Mass: 249.13649347 g/mol
- Heavy Atom Count: 18
- Complexity: 303
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 58.6
- Molecular Weight: 249.30
tert-butyl N-[trans-2-(4-hydroxyphenyl)cyclopropyl]carbamate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P000PQL-100mg |
Carbamic acid, N-[(1R,2S)-2-(4-hydroxyphenyl)cyclopropyl]-, 1,1-dimethylethyl ester, rel- |
1196053-06-1 | 95% | 100mg |
$293.00 | 2025-02-18 | |
A2B Chem LLC | AA32557-100mg |
tert-Butyl N-[(1R,2S)-rel-2-(4-hydroxyphenyl)cyclopropyl]carbamate |
1196053-06-1 | 95% | 100mg |
$279.00 | ||
Aaron | AR000PYX-100mg |
Carbamic acid, N-[(1R,2S)-2-(4-hydroxyphenyl)cyclopropyl]-, 1,1-dimethylethyl ester, rel- |
1196053-06-1 | 97% | 100mg |
$292.00 | 2025-01-20 | |
abcr | AB464949-250 mg |
tert-Butyl N-[(1R,2S)-rel-2-(4-hydroxyphenyl)cyclopropyl]carbamate; . |
1196053-06-1 | 250mg |
€621.00 | 2023-04-21 | ||
Ambeed | A222938-100mg |
tert-Butyl ((1R,2S)-2-(4-hydroxyphenyl)cyclopropyl)carbamate |
1196053-06-1 | 97% | 100mg |
$362.0 | ||
Chemenu | CM322169-250mg |
tert-Butyl ((1R,2S)-2-(4-hydroxyphenyl)cyclopropyl)carbamate |
1196053-06-1 | 95%+ | 250mg |
$575 | 2023-02-18 | |
ChemScence | CS-0048039-100mg |
tert-Butyl N-[(1R,2S)-rel-2-(4-hydroxyphenyl)cyclopropyl]carbamate |
1196053-06-1 | 100mg |
$315.0 | 2022-04-28 | ||
Crysdot LLC | CD12174579-250mg |
tert-Butyl ((1R,2S)-2-(4-hydroxyphenyl)cyclopropyl)carbamate |
1196053-06-1 | 95+% | 250mg |
$524 | ||
eNovation Chemicals LLC | D552536-250MG |
TERT-BUTYL N-[(1R,2S)-REL-2-(4-HYDROXYPHENYL)CYCLOPROPYL]CARBAMATE |
1196053-06-1 | 95% | 250MG |
$440 | 2022-10-16 | |
TRC | B871563-5mg |
tert-Butyl N-[(1R,2S)-rel-2-(4-Hydroxyphenyl)cyclopropyl]carbamate |
1196053-06-1 | 5mg |
$ 70.00 | 2022-06-06 |
tert-butyl N-[trans-2-(4-hydroxyphenyl)cyclopropyl]carbamate Related Literature
-
1. De novo designed peptides form a highly catalytic ordered nanoarchitecture on a graphite surface†Wei Luo,Hironaga Noguchi,Chen Chen,Yoshiki Nakamura,Chishu Homma,Oleksii Zozulia,Ivan V. Korendovych,Yuhei Hayamizu Nanoscale, 2022,14, 8326-8331
-
Han Zhou,Zhaoyang Li,Ke Wang,Mengqiu Gao,Shujiang Ding J. Mater. Chem. A, 2019,7, 1779-1784
-
3. Front cover
-
Ewelina Kalwarczyk,Natalia Ziębacz,Tomasz Kalwarczyk,Robert Hołyst,Marcin Fiałkowski Nanoscale, 2013,5, 9908-9916
-
Li-Zhuang Chen,Deng-Deng Huang,Qi-Jian Pan,Jia-Zhen Ge RSC Adv., 2015,5, 13488-13494
-
Manoj Settem,Riccardo Ferrando,Alberto Giacomello Nanoscale, 2023,15, 6865-6865
-
7. Front cover
-
Ru Bai,Yaling Wang Analyst, 2023,148, 4967-4981
-
Kenji Ishitake,Kotaro Satoh,Masami Kamigaito Polym. Chem., 2012,3, 1750-1757
-
Shiyuan Zhou,Tao Mei,Xianbao Wang,Yitai Qian Nanoscale, 2018,10, 17435-17455
1196053-06-1 (tert-butyl N-[trans-2-(4-hydroxyphenyl)cyclopropyl]carbamate) Related Products
- 2228018-42-4(rac-(2R,3R)-1-1-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidine-3-carbonyl-2-methylpiperidine-3-carboxylic acid)
- 2227696-60-6((2R)-4-(1H-indol-2-yl)butan-2-amine)
- 1286727-90-9(N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1,3-benzothiazole-6-carboxamide)
- 2034436-47-8(4-[[1-[(2,3-Dihydro-1,4-benzodioxin-6-yl)sulfonyl]-3-pyrrolidinyl]oxy]-6-ethyl-5-fluoropyrimidine)
- 537045-81-1(methyl 7-methyl-2-(methylsulfanyl)-4-oxo-5-(thiophen-2-yl)-3H,4H,5H,8H-pyrido2,3-dpyrimidine-6-carboxylate)
- 2137603-63-3(5-amino-1-(2,3,3-trimethylbutyl)-1,2-dihydropyridin-2-one)
- 2171427-51-1(3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid)
- 2227672-54-8(rac-ethyl (3R,4S)-4-4-(trifluoromethyl)phenylpyrrolidine-3-carboxylate)
- 392297-53-9(N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-methylbenzamide)
- 136581-57-2(2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethoxy)phenylpropanoic acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1196053-06-1)tert-butyl N-[trans-2-(4-hydroxyphenyl)cyclopropyl]carbamate

Purity:99%
Quantity:1g
Price($):916.0